Cas no 71398-14-6 (Antibiotic BBK 311)

Antibiotic BBK 311 structure
Antibiotic BBK 311 structure
Product Name:Antibiotic BBK 311
CAS No:71398-14-6
MF:C23H45N5O12
MW:583.629707098007
CID:570289
Update Time:2023-08-02

Antibiotic BBK 311 Chemical and Physical Properties

Names and Identifiers

    • 4'-deoxy-6'-N-methylamikacin
    • 4)]-N1-[(2S)-4-amino-2-hydroxy-1-oxobutyl]-2-deoxy-(9CI)
    • Antibiotic BBK 311
    • D-Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1-6)-O-(4,6-dideoxy-6-(methylamino)-alpha-D-xylo-hexopyranosyl-(1-4)-N(sup 1)-(4-amino-2-hydroxy-1-oxobutyl)-2-deoxy-, (S)-
    • 4-Amino-N-(5-amino-2-[(3-amino-3-deoxyhexopyranosyl)oxy]-4-{[4,6-dideoxy-6-(methylamino)hexopyranosyl]oxy}-3-hydroxycyclohexyl)-2-hydroxybutanimidic acid
    • Inchi: 1S/C23H45N5O12/c1-27-6-8-4-12(31)15(32)22(37-8)39-19-9(25)5-10(28-21(36)11(30)2-3-24)20(18(19)35)40-23-17(34)14(26)16(33)13(7-29)38-23/h8-20,22-23,27,29-35H,2-7,24-26H2,1H3,(H,28,36)/t8-,9-,10+,11-,12-,13+,14-,15+,16+,17+,18-,19+,20-,22+,23+/m0/s1
    • InChI Key: NFQSTZWJVAZQFI-CEDZBATRSA-N
    • SMILES: O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)N)O)[C@@H]1[C@H]([C@@H]([C@H](C[C@H]1NC([C@H](CCN)O)=O)N)O[C@@H]1[C@@H]([C@H](C[C@@H](CNC)O1)O)O)O

Computed Properties

  • Exact Mass: 583.306472
  • Monoisotopic Mass: 583.306472
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 11
  • Complexity: 803
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 15
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 298

Experimental Properties

  • Density: 1.51
  • Boiling Point: 941.4°C at 760 mmHg
  • Flash Point: 523.1°C
  • Refractive Index: 1.634
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd